Cas no 2228551-80-0 ({3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine)

• Product Name: {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine
• CAS No: 2228551-80-0
• MF: C₁₅H₂₀F₂N₂O
• MW: 282.328910827637
• CID: 6281896
• PubChem ID: 165676592
• Update Time: 2025-06-11

{3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine
• 2228551-80-0
• {3,3-difluoro-1-[2-(morpholin-4-yl)phenyl]cyclobutyl}methanamine
• EN300-1973015

• Inchi： 1S/C15H20F2N2O/c16-15(17)9-14(10-15,11-18)12-3-1-2-4-13(12)19-5-7-20-8-6-19/h1-4H,5-11,18H2
• InChI Key： POHKSLPLABCXTA-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2=CC=CC=C2N2CCOCC2)C1)F

Computed Properties

• Exact Mass: 282.15436959g/mol
• Monoisotopic Mass: 282.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.5Ų

Additional information on {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine

Introduction to {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine (CAS No. 2228551-80-0)

{3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine, with the CAS number 2228551-80-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, difluoro substitution, and a morpholine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine is particularly intriguing due to its combination of fluorine atoms and the morpholine ring. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. The presence of these fluorine atoms in the cyclobutyl ring can enhance the compound's ability to cross biological membranes, thereby improving its bioavailability. The morpholine moiety, on the other hand, is a versatile functional group that can participate in various types of interactions with biological targets, including hydrogen bonding and hydrophobic interactions.

Recent studies have explored the potential therapeutic applications of {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine. One area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug development. Research has shown that compounds with similar structural features can exhibit selective agonist or antagonist activity towards specific GPCRs, making them promising candidates for the treatment of diseases such as cardiovascular disorders, neurological conditions, and metabolic syndromes.

In addition to its potential as a GPCR modulator, {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds that can effectively modulate these mechanisms have the potential to treat inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in in vitro and in vivo models.

The pharmacokinetic properties of {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine have also been studied to assess its suitability for clinical development. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are critical factors that determine the efficacy and safety of a drug candidate. Preclinical studies have shown that this compound exhibits favorable ADME properties, with good oral bioavailability and low toxicity profiles. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Furthermore, the synthetic accessibility of {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine is an important consideration for its development as a pharmaceutical agent. Efficient synthetic routes have been developed to produce this compound on a large scale, ensuring that it can be manufactured cost-effectively. The availability of scalable synthetic methods is crucial for ensuring the supply chain reliability required for clinical trials and eventual commercialization.

In conclusion, {3,3-difluoro-1-2-(morpholin-4-yl)phenylcyclobutyl}methanamine (CAS No. 2228551-80-0) represents a promising compound with potential therapeutic applications in various fields of medicine. Its unique structural features contribute to its biological activities and favorable pharmacokinetic properties. Ongoing research continues to explore its mechanisms of action and evaluate its safety and efficacy in preclinical models. As more data becomes available, this compound may emerge as a valuable tool for advancing our understanding of disease mechanisms and developing new therapeutic strategies.